Cas no 135995-46-9 (ethyl 5-bromoimidazo[1,2-a]pyridine-2-carboxylate)

Ethyl 5-bromoimidazo[1,2-a]pyridine-2-carboxylate is a brominated heterocyclic compound featuring an imidazopyridine core with an ester functional group. This intermediate is valuable in pharmaceutical and agrochemical research due to its reactivity as a building block for further functionalization, particularly via cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. The bromine substituent at the 5-position enhances its utility in selective derivatization, while the ethyl ester group offers flexibility for hydrolysis or transesterification. Its well-defined structure and high purity make it suitable for applications in medicinal chemistry, including the synthesis of bioactive molecules. The compound is typically handled under standard laboratory conditions, with stability under inert atmospheres.
ethyl 5-bromoimidazo[1,2-a]pyridine-2-carboxylate structure
135995-46-9 structure
Product Name:ethyl 5-bromoimidazo[1,2-a]pyridine-2-carboxylate
CAS No:135995-46-9
MF:C10H9BrN2O2
MW:269.094661474228
MDL:MFCD06796255
CID:900978
PubChem ID:19701375
Update Time:2025-05-20

ethyl 5-bromoimidazo[1,2-a]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(5-bromoimidazo[1,2-a]pyridin-2-yl)acetate
    • 5-Bromo-imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester
    • ETHYL (5-BROMOIMIDAZO[1,2-A]PYRIDIN-2-YL)ACETATE
    • Ethyl 5-bromoimidazo[1,2-a]pyridine-2-carboxylate
    • ethyl 5-bromo-imidazo[1,2-a]pyridine-2-carboxylate
    • SCHEMBL102137
    • SY039844
    • Ethyl 5-bromoimidazo[1,2-a]pyridine-2-carboxylate, AldrichCPR
    • DB-063111
    • PB30863
    • EN300-7358873
    • MFCD06796255
    • AKOS025293725
    • CS-0049444
    • 135995-46-9
    • AS-34342
    • VJMNOJHFYDPFKP-UHFFFAOYSA-N
    • ethyl 5-bromoimidazo[1,2-a]pyridine-2-carboxylate
    • MDL: MFCD06796255
    • Inchi: 1S/C10H9BrN2O2/c1-2-15-10(14)7-6-13-8(11)4-3-5-9(13)12-7/h3-6H,2H2,1H3
    • InChI Key: VJMNOJHFYDPFKP-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=NC(C(=O)OCC)=CN21

Computed Properties

  • Exact Mass: 282.00000
  • Monoisotopic Mass: 267.98474g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 43.6Ų

Experimental Properties

  • PSA: 43.60000
  • LogP: 2.20240

ethyl 5-bromoimidazo[1,2-a]pyridine-2-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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ethyl 5-bromoimidazo[1,2-a]pyridine-2-carboxylate Suppliers

Amadis Chemical Company Limited
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(CAS:135995-46-9)ethyl 5-bromoimidazo[1,2-a]pyridine-2-carboxylate
Order Number:A886891
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:19
Price ($):370.0
Email:sales@amadischem.com

ethyl 5-bromoimidazo[1,2-a]pyridine-2-carboxylate Related Literature

Additional information on ethyl 5-bromoimidazo[1,2-a]pyridine-2-carboxylate

Ethyl 5-Bromoimidazo[1,2-a]Pyridine-2-Carboxylate: A Comprehensive Overview

Ethyl 5-bromoimidazo[1,2-a]pyridine-2-carboxylate, identified by the CAS number 135995-46-9, is a significant compound in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The imidazo[1,2-a]pyridine core of this molecule is a key feature, contributing to its versatility and reactivity.

The synthesis of ethyl 5-bromoimidazo[1,2-a]pyridine-2-carboxylate involves a series of carefully controlled reactions, often starting from readily available precursors. The introduction of the bromo group at the 5-position of the imidazo[1,2-a]pyridine ring is critical for tuning the electronic properties of the molecule. This bromination step is typically achieved through electrophilic substitution, leveraging the inherent reactivity of the nitrogen atoms within the aromatic system.

Recent studies have highlighted the potential of ethyl 5-bromoimidazo[1,2-a]pyridine-2-carboxylate in drug discovery and development. Its structure allows for various functionalization strategies, enabling researchers to explore its role as a scaffold for bioactive molecules. For instance, modifications at the carboxylic acid group can lead to derivatives with enhanced pharmacokinetic profiles, making them promising candidates for therapeutic applications.

In addition to its pharmaceutical potential, ethyl 5-bromoimidazo[1,2-a]pyridine-2-carboxylate has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has been exploited in the development of novel materials for electronic applications. Researchers have demonstrated that this compound can serve as a versatile ligand in constructing metal-organic frameworks (MOFs), which are highly sought after for their applications in gas storage and catalysis.

The stability and reactivity of ethyl 5-bromoimidazo[1,2-a]pyridine-2-carboxylate make it an attractive candidate for further exploration in organic synthesis. Its ability to undergo various transformations, such as nucleophilic aromatic substitution and coupling reactions, underscores its utility as a building block in constructing complex molecular architectures.

From an environmental perspective, understanding the degradation pathways of ethyl 5-bromoimidazo[1,2-a]pyridine-2-carboxylate is crucial for assessing its impact on ecosystems. Recent studies have focused on its biodegradation under aerobic and anaerobic conditions, providing insights into its persistence in natural environments and guiding strategies for minimizing ecological risks.

In conclusion, ethyl 5-bromoimidazo[1,2-a]pyridine-2-carboxylate (CAS No: 135995-46-9) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its structural features and reactivity continue to inspire innovative research directions, positioning it as a valuable tool in both academic and industrial settings.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:135995-46-9)ethyl 5-bromoimidazo[1,2-a]pyridine-2-carboxylate
A886891
Purity:99%
Quantity:25g
Price ($):370.0
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